N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea

• IUPAC Name: (1E)-1-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C20H23N3OS/c1-14-6-4-7-18(15(14)2)23-13-5-8-19(23)22-20(25)21-16-9-11-17(24-3)12-10-16/h4,6-7,9-12H,5,8,13H2,1-3H3,(H,21,25)/b22-19+
• InChI Key: WFCRJCIPIBRABY-ZBJSNUHESA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCCC2=NC(=S)NC3=CC=C(C=C3)OC)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N\2CCC/C2=N\C(=S)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a thiourea derivative that has been synthesized through a multi-step process involving the reaction of 2,3-dimethylbenzaldehyde, pyrrolidine, and thiourea.

Mechanism of Action

The mechanism of action of N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism in cells. N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has also been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which plays a key role in regulating inflammation in cells.
Biochemical and Physiological Effects
N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been shown to have various biochemical and physiological effects in cells and organisms. In cells, N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been shown to increase glucose uptake, decrease triglyceride synthesis, and increase mitochondrial biogenesis. In organisms, N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been shown to increase the growth rate and feed efficiency of livestock, increase the survival rate of fish, and improve the stress response of plants.

Advantages and Limitations for Lab Experiments

N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has several advantages and limitations for lab experiments. One advantage is that it is a stable and readily available compound that can be synthesized in large quantities. Another advantage is that it has a wide range of potential applications in various fields. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that it may have off-target effects that need to be carefully controlled in experiments.

Future Directions

There are several future directions for the study of N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea. One direction is to further elucidate its mechanism of action, which will help to design more targeted experiments to study its effects. Another direction is to explore its potential applications in new fields, such as energy metabolism and neurodegenerative diseases. Additionally, the development of new synthesis methods for N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea may increase its yield and purity, making it more accessible for research.

Synthesis Methods

N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea is synthesized through a multi-step process that involves the reaction of 2,3-dimethylbenzaldehyde, pyrrolidine, and thiourea. The first step involves the reaction of 2,3-dimethylbenzaldehyde with pyrrolidine to form N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-2,3-dimethylbenzamide. The second step involves the reaction of N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-2,3-dimethylbenzamide with thiourea to form N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea. The synthesis method of N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been studied for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been shown to increase the growth rate and feed efficiency of livestock, making it a potential feed additive. In medicine, N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been studied for its potential anti-inflammatory, anti-cancer, and anti-viral properties. In material science, N-[1-(2,3-dimethylphenyl)pyrrolidin-2-ylidene]-N'-(4-methoxyphenyl)thiourea has been studied for its potential use as a ligand in metal coordination chemistry.